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Briciclib Solubility and Stock Solution
Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Briciclib

CAS No.: 865783-99-9

Cat. No.: S522025

The following table consolidates the available quantitative data on Briciclib solubility from supplier

documentation, which is critical for preparing stock solutions. [1] [2]

. Molar Concentration
Solvent  Solubility (mg/mL) (mM) Notes

DMSO 50 mg/mL [1] to 95 105.39 mM [1] to 200.24  Recommended solvent; sonication may

mg/mL [2] mM [2] aid dissolution [1].
Water Insoluble [2] - Not suitable for direct stock preparation.
Ethanol Insoluble [2] - Not suitable for direct stock preparation.

Recommended Protocol for Stock Solution Preparation
in DMSO

Here is a detailed protocol for preparing a 50 mg/mL stock solution of Briciclib in DMSO, based on the
solubility data. [1]

¢ Calculation: Determine the mass of Briciclib needed for your desired final volume. For a 10 mL
stock solution at 50 mg/mL, you will require 500 mg of Briciclib.
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e Weighing: Tare a clean, dry vial on an analytical balance. Accurately weigh out 500 mg of Briciclib
powder and transfer it to the vial.
e Solvent Addition: Using a serological pipette, add 10 mL of fresh, anhydrous DMSO to the vial
containing the powder.
¢ Dissolution:
o Cap the vial tightly and vortex it vigorously for 1-2 minutes.
o To ensure complete dissolution, sonicate the solution for 10-15 minutes in a water bath
sonicator at ambient temperature. Avoid heating the solution. [1]
¢ Aliquoting and Storage:
o Once a clear solution is obtained, immediately aliquot the stock solution into smaller, single-use
vials.
o Store the aliquots at -20°C or -80°C. Storing aliquots prevents repeated freeze-thaw cycles,
which can degrade the compound and introduce moisture, thereby compromising the solution's
stability and concentration. [1]

Critical Considerations for In Vitro and In Vivo Work

The insolubility of Briciclib in water and ethanol necessitates specific formulation strategies for biological

experiments. [2]

e For Cell-Based Assays: When treating cells, the final concentration of DMSO in the culture medium
should typically be kept below 0.1% (v/v) to avoid cytotoxicity. Use the DMSO stock solution to
make intermediate dilutions in a buffer or serum-free medium before adding it to cells at the final

working concentration.

e For Animal Studies: Administering a DMSO stock solution directly to animals is not feasible. One
supplier-validated method for in vivo studies involves creating a stable suspension. The recommended
formulation is a homogeneous suspension at 5 mg/mL in a 0.5% (w/v) Carboxymethylcellulose
Sodium (CMC-Na) solution. [2] This provides a practical vehicle for oral gavage or other routes of

administration.

Proposed Mechanism of Action and Experimental
Workflow
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To contextualize your research, the diagram below integrates Briciclib's reported mechanisms with a
potential screening workflow for a drug discovery campaign, illustrating how stock solutions are utilized in

practice. [2] [3]
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Reference Information

The data and protocols presented here are compiled from supplier documentation and scientific literature. [1]

[2][3]

¢ Chemical Formula: C19H23010PS [1] [2]
e Molecular Weight: 474.42 g/mol [1] [2]
e CAS Number: 865783-99-9 [1] [2]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | PERK | CDK | Autophagy | TargetMol Briciclib [targetmol.com]
2. Briciclib | elF inhibitor | Mechanism | Concentration [selleckchem.com]
3. ON-013100 | CDK Inhibitor [medchemexpress.com]

To cite this document: Smolecule. [Briciclib Solubility and Stock Solution Preparation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b522025#briciclib-stock-

solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s522025?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/Briciclib
https://www.selleckchem.com/products/briciclib.html
https://www.medchemexpress.com/ON-013100.html?srsltid=AfmBOorAbrOdScDeDnBuK0YbQtebmffr5K8KNLPihokCgqPfhrf6tjNX
https://www.smolecule.com/products/b522025#briciclib-stock-solution-preparation
https://www.smolecule.com/products/b522025#briciclib-stock-solution-preparation
https://www.smolecule.com/products/b522025#briciclib-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s522025?utm_src=pdf-bulk
https://www.smolecule.com/products/s522025?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s522025?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

